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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Yellow 72, identified by the Colour Index number 127450, is a monoazo dye
recognized for its vibrant yellow hue and solubility in organic solvents.[1] This technical guide
provides an in-depth analysis of its chemical and physical properties, synthesis protocol, and
common industrial applications. The information is intended for professionals in research and
development who require detailed technical data on this compound.

Chemical Identity and Properties

Solvent Yellow 72 is a versatile dye with a well-defined chemical structure. Its primary
identification and key physicochemical properties are summarized in the table below, offering a
clear overview of its characteristics.
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Property Value Reference
Molecular Formula C17H16N402 [L1121[31[4115]
Molecular Weight 308.33 g/mol [1112][3][5]
CAS Registry Number 61813-98-7 [11[2]

Colour Index C.l1. 127450 [11[3]
Chemical Class Monoazo [1][2]
Appearance Bright yellow powder [11[3]

Heat Resistance Up to 200°C [1][6]

Light Fastness 5-6 [1][6]

N Insoluble in water; Soluble in
Solubility _ [1][3]
organic solvents

Synthesis of Solvent Yellow 72

The synthesis of Solvent Yellow 72 is a standard two-step process common for azo dyes,
involving diazotization followed by a coupling reaction.[1][2]

Experimental Protocol

Step 1: Diazotization of o-Anisidine

e 0O-Anisidine is dissolved in an acidic solution, typically hydrochloric acid, and cooled to a low
temperature (0-5°C).

e A solution of sodium nitrite, also cooled, is added dropwise to the o-Anisidine solution.

e The reaction is stirred continuously, maintaining the low temperature to ensure the stability of
the resulting diazonium salt.

Step 2: Azo Coupling
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e In a separate vessel, 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one is dissolved in an alkaline
solution.

e The freshly prepared diazonium salt solution from Step 1 is then slowly added to the
pyrazolone solution.

e The coupling reaction occurs, leading to the formation of Solvent Yellow 72 as a precipitate.

e The product is then filtered, washed with water to remove any unreacted starting materials
and salts, and dried.

Synthesis Workflow Diagram

The following diagram illustrates the chemical workflow for the synthesis of Solvent Yellow 72.

Synthesis of Solvent Yellow 72

Step 1: Diazotization

o-Anisidine Sodium Nitrite Hydrochloric Acid
(NaNO2) (HCI, 0-5°C)

Step 2: Azo Coupling

o-Anisidine Diazonium Salt 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Coupling Reaction/

Solvent Yellow 72

Click to download full resolution via product page

A flowchart illustrating the synthesis of Solvent Yellow 72.
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Applications

Due to its solubility in non-polar media and robust performance characteristics, Solvent Yellow
72 finds extensive use in various industrial applications.[1] Its primary function is as a colorant
for a wide range of materials, including:

Plastics and Polymers: It is used to impart a vibrant yellow color to various plastics and
resins.[1][6]

o Fibers and Textiles: The dye is also employed in the coloration of synthetic fibers.[1][6]

e Waxes, Qils, and Lubricants: Its oil-soluble nature makes it an ideal colorant for waxes,
lubricants, and fuels.[1][6]

¢ Paints and Inks: Solvent Yellow 72 is a common component in the formulation of paints and
printing inks.[1][6]

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling
Solvent Yellow 72. It is intended for research and development purposes by qualified
professionals.[1] Direct contact with skin and eyes should be avoided, and appropriate
personal protective equipment, such as gloves and safety glasses, should be worn. For
detailed safety information, refer to the material safety data sheet (MSDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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